3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid

• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol
• IUPAC Name: 3-[(4-methoxyphenyl)methylamino]-4-methylbenzoic acid
• InChI: InChI=1S/C16H17NO3/c1-11-3-6-13(16(18)19)9-15(11)17-10-12-4-7-14(20-2)8-5-12/h3-9,17H,10H2,1-2H3,(H,18,19)
• InChI Key: TWOXIILSJYCJJA-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)O)NCC2=CC=C(C=C2)OC

Description

3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid, also known as MABA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MABA belongs to the family of benzamides, which are known for their ability to bind to specific receptors in the body and modulate various physiological processes.

Mechanism of Action

3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid acts by binding to specific receptors in the body, known as benzamide receptors. These receptors are found throughout the body, including in the central nervous system and peripheral tissues. When 3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid binds to these receptors, it modulates various physiological processes, including cell proliferation, inflammation, and pain perception.
Biochemical and Physiological Effects:
3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that 3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid can inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and modulate the expression of genes involved in cell cycle regulation. Additionally, 3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain conditions.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid in lab experiments is its specificity for benzamide receptors. This allows researchers to study the effects of 3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid on specific physiological processes, without the risk of off-target effects. Additionally, 3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid is a relatively stable compound, making it easier to handle and store than some other compounds used in research.
One of the limitations of using 3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid in lab experiments is its complex synthesis process. This can make it difficult and time-consuming to obtain sufficient quantities of the compound for research purposes. Additionally, 3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid has not been extensively studied in vivo, which limits our understanding of its potential therapeutic applications.

Future Directions

There are several future directions for research on 3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid. One area of interest is the development of novel 3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid derivatives with improved pharmacological properties. Additionally, further studies are needed to better understand the mechanism of action of 3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid and its potential therapeutic applications. Finally, in vivo studies are needed to determine the safety and efficacy of 3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid as a potential therapeutic agent.

Synthesis Methods

3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid can be synthesized through a multi-step process that involves the reaction of 4-methylbenzoic acid with 4-methoxybenzylamine in the presence of a dehydrating agent, such as thionyl chloride. The resulting intermediate is then subjected to a series of reactions, including acylation, reduction, and deprotection, to yield the final product. The synthesis of 3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid is a complex process that requires specialized equipment and expertise in organic chemistry.

Scientific Research Applications

3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid has been studied extensively for its potential therapeutic applications. One of the primary areas of research has been in the field of cancer treatment. Studies have shown that 3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid has anti-tumor properties and can inhibit the growth and proliferation of cancer cells. Additionally, 3-[(4-Methoxybenzyl)amino]-4-methylbenzoic acid has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain conditions.